Cas no 2151831-19-3 (benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate)

• Product Name: benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate
• CAS No: 2151831-19-3
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6448035
• PubChem ID: 165914572
• Update Time: 2025-05-23

benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2151831-19-3
• EN300-4986851
• benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate

• Inchi： 1S/C16H23NO3/c18-13-16(10-6-1-2-7-11-16)17-15(19)20-12-14-8-4-3-5-9-14/h3-5,8-9,18H,1-2,6-7,10-13H2,(H,17,19)
• InChI Key： HPGPCSCJUVKNCD-UHFFFAOYSA-N
• SMILES： OCC1(CCCCCC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate

Benzyl N-[1-(Hydroxymethyl)cycloheptyl]carbamate: A Comprehensive Overview

Benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate, identified by the CAS number 2151831-19-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block in organic synthesis.

The chemical structure of benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate comprises a benzyl group attached to a carbamate moiety, which is further connected to a cycloheptyl ring substituted with a hydroxymethyl group. This configuration imparts the compound with unique physical and chemical properties. The presence of the hydroxymethyl group introduces hydrophilic characteristics, while the cycloheptyl ring contributes to the compound's stability and flexibility. These features make it an attractive candidate for use in both academic research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its application in sensitive areas such as drug discovery.

In terms of applications, benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate has shown promise in the development of novel therapeutic agents. Its ability to act as a bioisostere or a prodrug has been explored in recent studies, where it has demonstrated potential in modulating biological pathways. Additionally, its role as a surface-active agent has been investigated, highlighting its potential use in formulations requiring enhanced solubility or delivery mechanisms.

The compound's stability under various conditions has also been a focal point of recent research. Studies have shown that benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate exhibits remarkable resilience to thermal and chemical degradation, making it suitable for long-term storage and use in diverse environmental conditions. This attribute further underscores its suitability for industrial-scale production and application.

In conclusion, benzyl N-[1-(hydroxymethyl)cycloheptyl]carbamate, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its potential applications span across multiple domains, from drug development to material science, making it a valuable asset in modern chemistry. As research progresses, it is anticipated that this compound will unlock new possibilities and contribute significantly to scientific advancements.